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Compound of Interest

Compound Name: Linalool-d5

Cat. No.: B15557794

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the mass spectrum of Linalool-d5, a

deuterated isotopologue of the naturally occurring terpene alcohol, linalool. The inclusion of five

deuterium atoms significantly influences its mass spectral fragmentation pattern, making it an

invaluable internal standard for quantitative mass spectrometry-based assays. This document

outlines the expected fragmentation patterns, provides detailed experimental protocols for its

analysis, and presents key data in a structured format for ease of comparison.

Introduction to Linalool-d5
Linalool-d5 is a stable isotope-labeled version of linalool, where five hydrogen atoms have

been replaced by deuterium. This isotopic substitution results in a molecule that is chemically

identical to linalool in its biological and chemical reactivity but has a higher mass. This property

is leveraged in mass spectrometry to differentiate it from the endogenous, non-labeled linalool,

allowing for precise and accurate quantification in complex matrices. Linalool itself is a chiral

molecule, existing as (S)-(+)-linalool and (R)-(-)-linalool, and its deuterated forms are crucial for

stereospecific metabolic and pharmacokinetic studies.
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Mass Spectrum of Linalool-d5
The mass spectrum of Linalool-d5 is characterized by a shift in the mass-to-charge ratio (m/z)

of the molecular ion and its fragments compared to unlabeled linalool. The molecular weight of

linalool is 154.25 g/mol , while Linalool-d5 has a molecular weight of approximately 159.28

g/mol .

Predicted Electron Ionization (EI) Mass Spectrum Data
The following table summarizes the predicted major fragment ions of Linalool-d5 under

electron ionization (EI) at 70 eV, based on the known fragmentation of linalool and the location

of the deuterium atoms on the vinyl group and adjacent carbons.

Predicted m/z
Proposed
Fragment Ion

Corresponding
Linalool Fragment
(m/z)

Predicted Relative
Intensity

159
[C₁₀H₁₃D₅O]⁺•

(Molecular Ion)
154 Low

141 [C₁₀H₁₂D₅]⁺ 136 ([M-H₂O]⁺•) Moderate

126 [C₉H₁₀D₅]⁺ 121 ([M-H₂O-CH₃]⁺) Moderate

98 [C₇H₈D₃]⁺ 93 High

82 [C₆H₆D₃]⁺ 77 Moderate

74 [C₄H₃D₄]⁺ 69 High

Fragmentation Pathway of Linalool-d5
The fragmentation of Linalool-d5 in a mass spectrometer is initiated by the ionization of the

molecule, typically through the removal of an electron from the oxygen atom, forming a

molecular ion ([M]⁺•) at m/z 159. This high-energy ion then undergoes a series of

fragmentation reactions to produce smaller, more stable ions.
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Caption: Proposed fragmentation pathway of Linalool-d5.

Experimental Protocols
Accurate analysis of Linalool-d5 requires optimized experimental conditions. Gas

Chromatography-Mass Spectrometry (GC-MS) is the most common technique for the analysis

of volatile compounds like linalool and its deuterated analogs.

Sample Preparation
The sample preparation protocol will vary depending on the matrix. A general protocol for the

extraction of linalool from a liquid matrix is provided below.

Internal Standard Spiking: Add a known amount of Linalool-d5 solution to the sample.

Liquid-Liquid Extraction:

To 1 mL of the sample, add 2 mL of a non-polar solvent (e.g., hexane or diethyl ether).

Vortex the mixture vigorously for 1 minute.

Centrifuge at 3000 rpm for 10 minutes to separate the layers.

Carefully transfer the organic (upper) layer to a clean vial.

Drying and Concentration:

Add a small amount of anhydrous sodium sulfate to the organic extract to remove any

residual water.
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If necessary, concentrate the sample under a gentle stream of nitrogen.

Reconstitution: Reconstitute the dried extract in a suitable solvent (e.g., hexane) to the

desired final volume for GC-MS analysis.

GC-MS Parameters
The following are typical GC-MS parameters for the analysis of Linalool-d5. Optimization may

be required for specific instruments and applications.

Parameter Value

Gas Chromatograph

Column
DB-5ms (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent

Carrier Gas Helium at a constant flow of 1.0 mL/min

Inlet Temperature 250 °C

Injection Volume 1 µL (splitless mode)

Oven Program
Initial temp 60 °C for 2 min, ramp to 240 °C at

10 °C/min, hold for 5 min

Mass Spectrometer

Ionization Mode Electron Ionization (EI)

Ionization Energy 70 eV

Ion Source Temperature 230 °C

Transfer Line Temp 280 °C

Mass Range m/z 40-350

Acquisition Mode Full Scan and/or Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) for Quantification
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For highly sensitive and selective quantification, Selected Ion Monitoring (SIM) mode is

employed. The characteristic ions of both non-deuterated linalool and Linalool-d5 are

monitored.

Compound Quantifier Ion (m/z) Qualifier Ion 1 (m/z) Qualifier Ion 2 (m/z)

Linalool 93 71 121

Linalool-d5 98 74 126

Logical Workflow for Quantitative Analysis
The use of Linalool-d5 as an internal standard is a cornerstone of accurate quantification. The

workflow ensures that any variability during sample preparation and analysis is accounted for.
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Caption: Workflow for quantitative analysis using Linalool-d5.
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Conclusion
The understanding of the mass spectrum of Linalool-d5 is fundamental for its application in

high-precision quantitative studies. The predictable shift in its fragmentation pattern compared

to its non-deuterated counterpart allows for its effective use as an internal standard. The

detailed protocols and data presented in this guide serve as a comprehensive resource for

researchers and scientists in the fields of analytical chemistry, drug metabolism, and

pharmacokinetics, enabling the development and validation of robust analytical methods.

To cite this document: BenchChem. [An In-depth Technical Guide to the Mass Spectrum of
Linalool-d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557794/docs#an-in-depth-technical-guide-to-the-
mass-spectrum-of-linalool-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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